Cas no 129769-03-5 (2-Piperidinecarboxylic acid, 1-(ethoxycarbonyl)-3,3-dimethyl-)

• Product Name: 2-Piperidinecarboxylic acid, 1-(ethoxycarbonyl)-3,3-dimethyl-
• CAS No: 129769-03-5
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 1224655
• PubChem ID: 15165788
• Update Time: 2025-04-20

2-Piperidinecarboxylic acid, 1-(ethoxycarbonyl)-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylic acid, 1-(ethoxycarbonyl)-3,3-dimethyl-
• DTXSID501236213
• 1-ethoxy carbonyl-3,3-dimethyl pipecolic acid
• SCHEMBL9192788
• METYCUJJNBVMIX-UHFFFAOYSA-N
• 1-Ethyl 3,3-dimethyl-1,2-piperidinedicarboxylate
• 129769-03-5

• Inchi： 1S/C11H19NO4/c1-4-16-10(15)12-7-5-6-11(2,3)8(12)9(13)14/h8H,4-7H2,1-3H3,(H,13,14)
• InChI Key： METYCUJJNBVMIX-UHFFFAOYSA-N
• SMILES： OC(C1C(C)(C)CCCN1C(=O)OCC)=O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų